Cas no 26178-14-3 (3-Methyl-1,2,5-oxadiazole)

• Product Name: 3-Methyl-1,2,5-oxadiazole
• CAS No: 26178-14-3
• MF: C₃H₄N₂O
• MW: 84.07666015625
• MDL: MFCD16659049
• CID: 825433
• PubChem ID: 4111803
• Update Time: 2025-04-19

3-Methyl-1,2,5-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,2,5-oxadiazole
• 3-methylfurazane
• Monomethylfurazan
• 1,2,5-Oxadiazole, 3-methyl-
• methylfurazan
• FCH1188463
• EN002386
• AB0023818
• AX8160207
• W4957
• ST24028573
• DB-067566
• 26178-14-3
• DTXCID60350290
• CS-0063186
• EN300-141646
• 3-Methyl-1 pound not2 pound not5-oxadiazole
• AKOS015900087
• MFCD16659049
• DTXSID70399433

• MDL： MFCD16659049
• Inchi： 1S/C3H4N2O/c1-3-2-4-6-5-3/h2H,1H3
• InChI Key： WBILDQZWYMFRNR-UHFFFAOYSA-N
• SMILES： O1N=CC(C)=N1

Computed Properties

• Exact Mass: 84.03240
• Monoisotopic Mass: 84.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 97.1°C at 760 mmHg
• Flash Point: 15.9±19.4 °C
• Refractive Index: 1.435
• PSA: 38.92000
• LogP: 0.37800

3-Methyl-1,2,5-oxadiazole Security Information

• Signal Word：Danger
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature(BD160207)